Cas no 1251699-00-9 (ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate)

Ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate is a synthetic organic compound featuring a piperazine core functionalized with a fluorophenyl-substituted imidazolidinone moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the 4-fluorophenyl group may enhance binding affinity in target interactions, while the imidazolidin-2-one and ester functionalities offer sites for further derivatization. The compound’s well-defined scaffold makes it suitable for exploring structure-activity relationships in drug discovery. Its synthetic versatility and potential pharmacological relevance underscore its value in research applications.
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate structure
1251699-00-9 structure
Product Name:ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
CAS No:1251699-00-9
MF:C18H23FN4O4
MW:378.398027658463
CID:5886892
PubChem ID:49676286
Update Time:2025-06-30

ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • HPZIIROIXZLKQS-UHFFFAOYSA-N
    • ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
    • AKOS024518563
    • VU0520489-1
    • 1251699-00-9
    • F5788-0732
    • ethyl 4-[2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl]piperazine-1-carboxylate
    • ethyl 4-(2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)acetyl)piperazine-1-carboxylate
    • Inchi: 1S/C18H23FN4O4/c1-2-27-18(26)21-9-7-20(8-10-21)16(24)13-22-11-12-23(17(22)25)15-5-3-14(19)4-6-15/h3-6H,2,7-13H2,1H3
    • InChI Key: HPZIIROIXZLKQS-UHFFFAOYSA-N
    • SMILES: N1(C(OCC)=O)CCN(C(CN2C(=O)N(C3=CC=C(F)C=C3)CC2)=O)CC1

Computed Properties

  • Exact Mass: 378.17033339g/mol
  • Monoisotopic Mass: 378.17033339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 73.4Ų

ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5788-0732-2μmol
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
1251699-00-9
2μmol
$57.0 2023-09-09
Life Chemicals
F5788-0732-5μmol
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
1251699-00-9
5μmol
$63.0 2023-09-09
Life Chemicals
F5788-0732-10μmol
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
1251699-00-9
10μmol
$69.0 2023-09-09
Life Chemicals
F5788-0732-20μmol
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
1251699-00-9
20μmol
$79.0 2023-09-09
Life Chemicals
F5788-0732-1mg
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
1251699-00-9
1mg
$54.0 2023-09-09
Life Chemicals
F5788-0732-2mg
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
1251699-00-9
2mg
$59.0 2023-09-09
Life Chemicals
F5788-0732-3mg
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
1251699-00-9
3mg
$63.0 2023-09-09
Life Chemicals
F5788-0732-4mg
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
1251699-00-9
4mg
$66.0 2023-09-09
Life Chemicals
F5788-0732-5mg
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
1251699-00-9
5mg
$69.0 2023-09-09
Life Chemicals
F5788-0732-10mg
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
1251699-00-9
10mg
$79.0 2023-09-09

ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate Related Literature

Additional information on ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate

Ethyl 4-{2-[3-(4-Fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate (CAS No. 1251699-00-9): An Overview

Ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate (CAS No. 1251699-00-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, including a fluorinated phenyl group and an imidazolidinone moiety. These structural elements contribute to its biological activity and pharmacological properties, making it a valuable candidate for various research and development initiatives.

The CAS number 1251699-00-9 serves as a unique identifier for this compound, facilitating its cataloging and reference in scientific literature and databases. The chemical structure of ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate is composed of a central piperazine ring, which is functionalized with an acetyl group substituted by an imidazolidinone ring. The imidazolidinone ring itself is further substituted with a 4-fluorophenyl group, adding to the compound's complexity and potential biological activity.

Recent studies have highlighted the importance of ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate in the context of drug discovery and development. One notable area of research involves its potential as a modulator of neurotransmitter systems, particularly in the treatment of neurological disorders. The presence of the piperazine moiety, which is known for its ability to interact with various receptors, suggests that this compound may have significant effects on central nervous system (CNS) function.

In addition to its potential CNS applications, ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate has been investigated for its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the treatment of inflammatory diseases. The mechanism by which it exerts these effects is thought to involve the modulation of signaling pathways associated with inflammation, such as the nuclear factor-kappa B (NF-κB) pathway.

The pharmacokinetic properties of ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate have also been studied extensively. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability and plasma stability are particularly noteworthy, suggesting that it could be administered orally in clinical settings.

Preclinical studies have provided valuable insights into the safety profile of ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate. Toxicity assessments in animal models have shown that this compound has a wide therapeutic window and low toxicity at effective doses. These findings support its further evaluation in clinical trials to assess its safety and efficacy in human subjects.

The potential therapeutic applications of ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-y l]acetyl}piperazine-1-carboxylate extend beyond neurological and inflammatory disorders. Recent research has explored its use in cancer therapy, where it has shown promise as a modulator of cell proliferation and apoptosis. Specifically, studies have demonstrated that this compound can induce cell cycle arrest and promote apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent.

In conclusion, ethyl 4-{2-[3-(4-fluorophenyl)-2-o xoimidazolidin-1-y l]acetyl}piperazine -1-carbox ylate (CAS No. 1251699 -00 -9) is a multifunctional compound with diverse biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for advancing the treatment of neurological disorders, inflammatory diseases, and cancer.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.